Cas no 90921-75-8 (2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one structure
90921-75-8 structure
Product Name:2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:90921-75-8
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD03830297
CID:1039251
PubChem ID:3155599
Update Time:2025-04-20

2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2-Ethyl-2H-1,4-benzoxazin-3(4H)-one
    • 2-ethyl-4H-1,4-benzoxazin-3-one
    • 3,4-dihydro-2-ethyl-3-oxo-2H-1,4-benzoxazine
    • 2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 2-Ethyl-2,4-dihydro-1,4-benzoxazin-3-one
    • CS-0208416
    • YQXGFJCQBYVUCA-UHFFFAOYSA-N
    • A860663
    • DTXSID50390069
    • 2-ethyl-(2h)-1,4-benzoxazin-3(4h)-one
    • SCHEMBL3249363
    • AKOS004910953
    • SY086872
    • 2-ethyl-1,4-benzoxazin-3-one
    • F0919-6959
    • MFCD03830297
    • 90921-75-8
    • BS-33117
    • 2H-1,4-Benzoxazin-3(4H)-one, 2-ethyl-
    • ALBB-020063
    • DB-314777
    • AS-871/43477161
    • MDL: MFCD03830297
    • Inchi: 1S/C10H11NO2/c1-2-8-10(12)11-7-5-3-4-6-9(7)13-8/h3-6,8H,2H2,1H3,(H,11,12)
    • InChI Key: YQXGFJCQBYVUCA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2NC(C1CC)=O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

2-ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

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